6-methyl-5-[(2E)-2-[(5-methylfuran-2-yl)methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one

• Molecular Formula: C10H11N5O2
• Molecular Weight: 233.23 g/mol
• IUPAC Name: 6-methyl-5-[(2E)-2-[(5-methylfuran-2-yl)methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C10H11N5O2/c1-6-3-4-8(17-6)5-11-14-9-7(2)13-15-10(16)12-9/h3-5H,1-2H3,(H2,12,14,15,16)/b11-5+
• InChI Key: PXRXSACHRYKAHB-VZUCSPMQSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=N/NC2=NC(=O)NN=C2C
• SMILES: CC1=CC=C(O1)C=NNC2=NC(=O)NN=C2C

Description

6-methyl-5-[(2E)-2-[(5-methylfuran-2-yl)methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as 'Methylfuranone' and has a molecular formula of C12H12N6O2.

Mechanism of Action

The mechanism of action of 6-methyl-5-[(2E)-2-[(5-methylfuran-2-yl)methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one is not fully understood. However, it is believed that this compound works by inhibiting the activity of enzymes that are essential for the growth and survival of cancer cells and other infectious agents.
Biochemical and Physiological Effects:
Studies have shown that 6-methyl-5-[(2E)-2-[(5-methylfuran-2-yl)methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one has several biochemical and physiological effects. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of tumor cells, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-methyl-5-[(2E)-2-[(5-methylfuran-2-yl)methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one in lab experiments is its ability to inhibit the growth of cancer cells and other infectious agents. However, one of the limitations of using this compound is its toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 6-methyl-5-[(2E)-2-[(5-methylfuran-2-yl)methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one. One potential direction is the further study of this compound as a potential therapeutic agent for the treatment of cancer and other infectious diseases. Another direction is the study of the mechanism of action of this compound to better understand its effects on cancer cells and other infectious agents. Additionally, the development of less toxic derivatives of this compound may also be an area of future research.

Synthesis Methods

The synthesis of 6-methyl-5-[(2E)-2-[(5-methylfuran-2-yl)methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one is a complex process that involves several steps. One of the methods used for the synthesis of this compound is the reaction of 5-methylfurfural with hydrazine hydrate to form 5-methylfuran-2-carbohydrazide. This intermediate is then reacted with triethylorthoformate and ammonium acetate to form the final product.

Scientific Research Applications

The potential applications of 6-methyl-5-[(2E)-2-[(5-methylfuran-2-yl)methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one in scientific research are numerous. This compound has been studied for its potential use as a therapeutic agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of tuberculosis and other infectious diseases.